Cas no 2770554-63-5 (benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate)

• Product Name: benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate
• CAS No: 2770554-63-5
• MF: C₁₄H₁₁BrClNO₃
• MW: 356.5990421772
• CID: 5563071
• PubChem ID: 165992123
• Update Time: 2025-05-24

benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397160
• 2770554-63-5
• benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate

• Inchi： 1S/C14H11BrClNO3/c15-10-6-13(18)12(7-11(10)16)17-14(19)20-8-9-4-2-1-3-5-9/h1-7,18H,8H2,(H,17,19)
• InChI Key： FJHFUAUNQYAKOC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)O)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 354.96108g/mol
• Monoisotopic Mass: 354.96108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate

Benzyl N-(4-Bromo-5-Chloro-2-Hydroxyphenyl)Carbamate: A Comprehensive Overview

Benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate, with the CAS number 2770554-63-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group attached to a carbamate moiety, further substituted with bromine and chlorine atoms on the aromatic ring. The presence of these halogen substituents, along with the hydroxyl group, imparts distinctive chemical and biological properties to the molecule.

The synthesis of benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate involves a series of carefully designed reactions, often utilizing multi-step processes to achieve the desired substitution pattern on the aromatic ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to expedite reaction times while maintaining high yields.

One of the most notable applications of benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate is in the field of drug discovery. The compound has been studied as a potential lead molecule for developing new pharmaceutical agents due to its ability to modulate key biological targets. For example, studies have shown that this compound exhibits selective inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In addition to its pharmacological applications, benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate has also found utility in agrochemicals. Its ability to interact with specific receptors in plant systems has led to investigations into its potential as a growth regulator or pest control agent. Recent research has highlighted its role in enhancing plant resistance to environmental stressors, such as drought and salinity, through modulation of stress-responsive pathways.

The structural versatility of benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate also makes it an attractive substrate for further chemical modifications. By altering the substituents on the aromatic ring or modifying the carbamate group, chemists can tailor the compound's properties for specific applications. For instance, replacing bromine with other halogens or introducing additional functional groups could expand its range of biological activities and enhance its therapeutic potential.

From a mechanistic standpoint, benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate has been subjected to extensive computational studies to understand its interaction with biological targets at the molecular level. These studies have provided insights into the role of halogen atoms in stabilizing key interactions, such as hydrogen bonding and π–π stacking, which are critical for its bioactivity.

Looking ahead, ongoing research is focused on optimizing the synthesis and bioavailability of benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate for clinical applications. Efforts are also underway to explore its combination with other therapeutic agents to enhance efficacy and reduce side effects. Furthermore, investigations into its metabolomics profile are expected to provide valuable information for drug design and safety assessment.

In conclusion, benzyl N-(4-bromo-5-chloro-2-hydroxyphenyl)carbamate stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and promising biological activities continue to drive innovative research aimed at harnessing its full potential in medicine and agriculture.